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Compound of Interest

Compound Name: 2-Fluoro-3-nitrobenzotrifluoride

Cat. No.: B1324385 Get Quote

An In-depth Technical Guide to 2-Fluoro-3-
nitrobenzotrifluoride
This technical guide provides a comprehensive overview of the material safety data, properties,

and handling protocols for 2-Fluoro-3-nitrobenzotrifluoride, a key intermediate in various

chemical syntheses. The information is intended for researchers, scientists, and professionals

in drug development and fine chemical manufacturing.

Chemical Identity and Physical Properties
2-Fluoro-3-nitrobenzotrifluoride is an aromatic organic compound with the chemical formula

C₇H₃F₄NO₂.[1] Its structure incorporates a benzene ring substituted with a fluorine atom, a nitro

group, and a trifluoromethyl group. This combination of functional groups makes it a versatile

building block in organic synthesis.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 61324-97-8 [1]

Molecular Formula C₇H₃F₄NO₂ [1]

Molecular Weight 209.1 g/mol [1]

Appearance
Colorless to light yellow liquid

or solid
[1]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1]

Note: Due to the specificity of the isomer, some data points are inferred from closely related

isomers and should be treated as indicative.

Hazard Identification and Safety Information
2-Fluoro-3-nitrobenzotrifluoride and its isomers are classified as hazardous materials. The

primary hazards are associated with acute toxicity, skin irritation, and eye irritation.[2][3]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation
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Source: Classification for isomeric compounds such as 2-Fluoro-5-nitrobenzotrifluoride and 3-

Fluoro-2-nitrobenzotrifluoride.[2][3]

Signal Word: Warning[2][3]

Hazard Pictograms:

alt text

Experimental Protocols
3.1. General Synthesis Protocol via Nitration

A common method for the synthesis of nitroaromatic compounds is through electrophilic

nitration. The following is a generalized protocol for the synthesis of a fluoronitrobenzotrifluoride

derivative.[4][5]

Preparation of Nitrating Mixture: In a reaction vessel equipped with a stirrer and cooling

system, slowly add concentrated nitric acid to concentrated sulfuric acid while maintaining a

low temperature (0-10°C).[5]

Addition of Substrate: Gradually add the starting material, in this case, a

fluorobenzotrifluoride isomer, to the nitrating mixture. The reaction is exothermic and the

temperature should be carefully controlled.

Reaction: Allow the reaction to proceed at a controlled temperature until completion, which

can be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: Quench the reaction by pouring the mixture over ice. The product can then be

extracted with a suitable organic solvent.

Purification: The organic layer is washed with water and brine, dried over an anhydrous salt

(e.g., sodium sulfate), and the solvent is removed under reduced pressure. The crude

product can be further purified by distillation or chromatography.

3.2. Safe Handling and Personal Protective Equipment (PPE)
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Due to the hazardous nature of 2-Fluoro-3-nitrobenzotrifluoride, strict safety protocols must

be followed.

Ventilation: All work should be conducted in a well-ventilated chemical fume hood.[6]

Personal Protective Equipment:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[7]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Gloves must be

inspected before use.[7]

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing

to prevent skin contact.[7]

Respiratory Protection: If working outside a fume hood or if vapors are present, use a

respirator with an appropriate filter.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[3][6]

Spill Response: In case of a spill, evacuate the area. Use an inert absorbent material to

contain the spill. Dispose of the waste in a sealed, labeled container.[8]

Visualization of Workflows and Pathways
4.1. Chemical Synthesis Pathway

The following diagram illustrates a potential synthesis route for a 2-fluoro-3-nitro-substituted

benzoic acid, starting from a chlorinated toluene derivative. This highlights the types of

transformations this class of molecules undergoes.
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Caption: Generalized synthesis pathway for a related compound.

4.2. Safe Handling Workflow
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This diagram outlines the essential steps for the safe handling of 2-Fluoro-3-
nitrobenzotrifluoride in a laboratory setting.
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Exposure Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Fluoro-3-nitrobenzotrifluoride material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324385#2-fluoro-3-nitrobenzotrifluoride-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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